3-[1-(4-Methoxyphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl]propanoic acid

• Molecular Formula: C14H16N2O4
• Molecular Weight: 276.29 g/mol
• IUPAC Name: 3-[1-(4-methoxyphenyl)-3-methyl-5-oxo-4H-pyrazol-4-yl]propanoic acid
• InChI: InChI=1S/C14H16N2O4/c1-9-12(7-8-13(17)18)14(19)16(15-9)10-3-5-11(20-2)6-4-10/h3-6,12H,7-8H2,1-2H3,(H,17,18)
• InChI Key: RIMCOGCLUQPHFR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=O)C1CCC(=O)O)C2=CC=C(C=C2)OC

Description

This compound features a pyrazolone ring (4,5-dihydro-1H-pyrazol-5-one) substituted with a 4-methoxyphenyl group at position 1, a methyl group at position 3, and a propanoic acid chain at position 2. Its molecular formula is C₁₄H₁₆N₂O₄, with a molecular weight of 276.29 g/mol (calculated from ).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[1-(4-Methoxyphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl]propanoic acid typically involves the following steps:

Formation of the pyrazole ring: This can be achieved through the reaction of hydrazine with an appropriate β-diketone under acidic conditions.

Introduction of the methoxyphenyl group: This step involves the electrophilic aromatic substitution of the pyrazole ring with a methoxyphenyl halide in the presence of a base.

Attachment of the propanoic acid moiety: This can be done through a Friedel-Crafts acylation reaction using propanoic anhydride and a Lewis acid catalyst.

Industrial Production Methods

Industrial production of this compound may involve optimized versions of the above synthetic routes, with a focus on maximizing yield and purity while minimizing costs and environmental impact. Techniques such as continuous flow chemistry and the use of green solvents may be employed.

Chemical Reactions Analysis

Types of Reactions

3-[1-(4-Methoxyphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl]propanoic acid can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to a hydroxyl group using reagents like potassium permanganate.

Reduction: The carbonyl group in the pyrazole ring can be reduced to a hydroxyl group using reducing agents such as sodium borohydride.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Sodium methoxide in methanol for nucleophilic aromatic substitution.

Major Products

Oxidation: 3-[1-(4-Hydroxyphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl]propanoic acid.

Reduction: 3-[1-(4-Methoxyphenyl)-3-methyl-5-hydroxy-4,5-dihydro-1H-pyrazol-4-yl]propanoic acid.

Substitution: 3-[1-(4-Aminophenyl)-3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl]propanoic acid.

Scientific Research Applications

3-[1-(4-Methoxyphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl]propanoic acid has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor ligand.

Medicine: Explored for its anti-inflammatory and analgesic properties.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 3-[1-(4-Methoxyphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl]propanoic acid involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes by binding to their active sites, thereby blocking substrate access and subsequent catalytic activity. The methoxyphenyl group can enhance binding affinity through hydrophobic interactions, while the propanoic acid moiety can participate in hydrogen bonding with amino acid residues in the target protein.

Comparison with Similar Compounds

Fluorophenyl-Substituted Analogs

Example: 3-[1-(4-Fluorophenyl)-3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl]propanoic acid (CAS: sc-345868, ).

• Key Difference : Replacement of 4-methoxyphenyl with 4-fluorophenyl.
• Molecular Weight: Similar to the target compound (~276–318 g/mol), but reduced lipophilicity due to fluorine’s smaller size versus methoxy .

Hydrazide Derivatives

Example: 3-(3-Methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)-N′-[(E)-1-(4-nitrophenyl)ethylidene]propanohydrazide ().

• Key Difference: Propanoic acid replaced by a hydrazide linked to a nitrophenyl group.
• Impact :
  • Reactivity : Hydrazide functionality enables Schiff base formation and coordination with metal ions, unlike the carboxylic acid’s hydrogen-bonding capacity .
  • Molecular Weight : Higher (~331.33 g/mol) due to the nitro group, which may reduce solubility in aqueous media .

Thiazole- and Indolinone-Modified Derivatives

Example: 3-[(4-Methoxyphenyl)(4-oxo-4,5-dihydro-1,3-thiazol-2-yl)amino]propanoic acid ().

• Key Difference : Pyrazolone ring fused with a thiazole moiety.
• Impact :
  • Bioactivity : Thiazole rings are associated with antimicrobial and anti-inflammatory properties, suggesting divergent pharmacological applications compared to the parent compound .
  • Steric Effects : Increased steric bulk may hinder binding to flat enzymatic pockets .

tert-Butyl and Indolinone Derivatives

Example : (E)-3-(2-(1-(tert-Butyl)-4-hydroxy-3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)-1-phenylethylidene)indolin-2-one ().

• Key Difference: Addition of tert-butyl and indolinone groups.
• Impact: Steric Bulk: tert-Butyl groups enhance metabolic stability but may reduce membrane permeability . Optical Activity: Chiral centers introduced in indolinone derivatives enable enantioselective interactions, a feature absent in the achiral target compound .

Physicochemical and Pharmacological Implications

Solubility and Lipophilicity

• Target Compound: The 4-methoxy group increases lipophilicity (logP ~1.5–2.0), while the propanoic acid improves aqueous solubility at physiological pH .
• Hydrazide Derivatives : Nitro groups reduce solubility but improve stability in acidic environments .

Biological Activity

3-[1-(4-Methoxyphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl]propanoic acid, also known by its CAS number 1483530-29-5, is a compound of interest due to its potential biological activities. This article reviews the existing literature on its biological properties, mechanisms of action, and therapeutic potential.

Chemical Structure and Properties

The compound has the following molecular formula: $C_{14}H_{16}N_{2}O_{4}$ with a molecular weight of 276.29 g/mol. Its structure features a pyrazole ring substituted with a methoxyphenyl group and a propanoic acid moiety, which may contribute to its biological activities.

Antimicrobial Properties

Recent studies have highlighted the antimicrobial potential of pyrazole derivatives. While specific data on 3-[1-(4-Methoxyphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl]propanoic acid is limited, related compounds have demonstrated significant antibacterial and antifungal activities. For instance, derivatives with similar structures have shown minimum inhibitory concentration (MIC) values against various bacterial strains, including Staphylococcus aureus and Escherichia coli .

Table 1: Antimicrobial Activity of Related Compounds

Compound Name	MIC (mg/mL)	Target Bacteria
Compound A	0.0039	S. aureus
Compound B	0.025	E. coli
Compound C	0.010	Pseudomonas aeruginosa

Anti-inflammatory Effects

The compound's structural characteristics suggest potential anti-inflammatory activity. Research on similar pyrazole derivatives has indicated their ability to inhibit inflammatory cytokines such as TNF-α and IFN-γ, potentially making them candidates for treating inflammatory diseases .

Case Study:
In one study, a series of pyrazole derivatives were synthesized and evaluated for their anti-inflammatory effects in vitro. The results showed that certain compounds significantly reduced the release of inflammatory markers in macrophage cell lines .

The biological activity of 3-[1-(4-Methoxyphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl]propanoic acid may be attributed to its ability to interact with specific biological targets:

• Cytokine Inhibition : Similar compounds have been shown to modulate cytokine levels, suggesting that this compound could exert anti-inflammatory effects through similar mechanisms.
• Enzyme Inhibition : Pyrazole derivatives are known to inhibit enzymes involved in the inflammatory pathway, which could be a mechanism for their observed effects.